3-[(2,4-dimethylphenyl)sulfonyl]-N-(4-methoxybenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(2,4-dimethylphenyl)sulfonyl-N-[(4-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C25H23N5O3S/c1-16-8-13-22(17(2)14-16)34(31,32)25-24-27-23(26-15-18-9-11-19(33-3)12-10-18)20-6-4-5-7-21(20)30(24)29-28-25/h4-14H,15H2,1-3H3,(H,26,27)
• InChI Key: YWGGVBPWPXTYTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NCC5=CC=C(C=C5)OC)C
• Molecular Formula: C25H23N5O3S
• Molecular Weight: 473.5 g/mol

Description

“3-[(2,4-dimethylphenyl)sulfonyl]-N-(4-methoxybenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is a chemical compound with the molecular formula C25H23N5O3S. The average mass of this compound is 473.547 Da, and the monoisotopic mass is 473.152161 Da.

Molecular Structure Analysis

The molecular structure of this compound is derived from its molecular formula, C25H23N5O3S. It contains 25 carbon atoms, 23 hydrogen atoms, 5 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Synthesis and Structural Analysis

• The preparation of triazoloquinazolinium betaines and exploration of molecular rearrangements demonstrate the chemical versatility and structural complexity of triazoloquinazoline derivatives. X-ray crystallography has been used to investigate the crystal and molecular structures of these compounds, indicating potential applications in material science and molecular engineering (Crabb et al., 1999).

Antimicrobial Activities

• Some novel triazole derivatives, including those similar in structure to the compound , have shown good to moderate antimicrobial activities against various microorganisms. This suggests their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Herbicidal Activity

• Derivatives of triazoloquinazolines have been found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates. This highlights their potential utility in agricultural chemistry for the development of new herbicides (Moran, 2003).

Anticancer Activity

• A series of triazoloquinoline derivatives have been synthesized and evaluated for their anticancer activity. Certain derivatives displayed significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, indicating their potential as anticancer agents (Reddy et al., 2015).

Tubulin Polymerization Inhibitors and Vascular Disrupting Agents

• Triazoloquinazolinone-based compounds have been designed as tubulin polymerization inhibitors and tested for their anticancer activities. Some derivatives are potent inhibitors of tubulin assembly and exhibit anticancer activity across a panel of cancer cell lines, suggesting their use as vascular disrupting agents (Driowya et al., 2016).